![molecular formula C19H20N4O2S B1209727 2-(4-Phenethyl-5-phenoxymethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide](/img/structure/B1209727.png)
2-(4-Phenethyl-5-phenoxymethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide
Overview
Description
2-[[5-(phenoxymethyl)-4-(2-phenylethyl)-1,2,4-triazol-3-yl]thio]acetamide is an aromatic ether.
Scientific Research Applications
Plant Growth Regulation
One significant application of derivatives of this compound is in plant growth regulation. Hu Yu-sen (2009) reported that certain derivatives can positively affect plant root growth, while inhibiting stem growth at various concentrations (Hu Yu-sen, 2009).
Antimicrobial Activity
Another key application is in the field of antimicrobial research. Jyotindra B Mahyavanshi et al. (2017) synthesized a series of similar compounds and evaluated them for antibacterial and antifungal activity. These compounds showed promising results in in vitro studies (Jyotindra B Mahyavanshi, Maharshi B Shukla, K. Parmar, 2017).
Anticancer Properties
These derivatives also demonstrate potential in cancer research. A study by Y. Ostapiuk et al. (2015) showed that certain derivatives exhibit anticancer activity against various human tumor cell lines, including melanoma and breast cancer (Y. Ostapiuk, V. Matiychuk, M. Obushak, 2015).
Crystal Structure Analysis
M. Zareef et al. (2008) conducted a study to understand the crystal structure of a similar compound, which provides insights into molecular interactions and stability, important for pharmaceutical applications (M. Zareef, R. Iqbal, M. Arfan, M. Parvez, 2008).
Physical and Chemical Properties
A study by I. Tatyana et al. (2019) focused on synthesizing and analyzing the physical-chemical properties of similar compounds, essential for understanding their stability, reactivity, and suitability for various applications (I. Tatyana, Kaplaushenko Andriy, Nagorna NATALIYA, A. Antonina, 2019).
properties
Product Name |
2-(4-Phenethyl-5-phenoxymethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide |
|---|---|
Molecular Formula |
C19H20N4O2S |
Molecular Weight |
368.5 g/mol |
IUPAC Name |
2-[[5-(phenoxymethyl)-4-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C19H20N4O2S/c20-17(24)14-26-19-22-21-18(13-25-16-9-5-2-6-10-16)23(19)12-11-15-7-3-1-4-8-15/h1-10H,11-14H2,(H2,20,24) |
InChI Key |
YCQHXTQHTUFESI-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CCN2C(=NN=C2SCC(=O)N)COC3=CC=CC=C3 |
Canonical SMILES |
C1=CC=C(C=C1)CCN2C(=NN=C2SCC(=O)N)COC3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![10-(4-Chlorophenyl)-3-methylbenzo[g]pteridine-2,4(3h,10h)-dione](/img/structure/B1209646.png)
![8-ethylidene-7,9-dihydro-6aH-pyrrolo[2,1-c][1,4]benzodiazepin-11-one](/img/structure/B1209654.png)
